1-(2-(3,4-Dimethylphenoxy)ethyl)urea
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Overview
Description
1-(2-(3,4-Dimethylphenoxy)ethyl)urea is an organic compound with the molecular formula C11H16N2O2 and a molecular weight of 208.26 g/mol . It belongs to the class of aryl ureas, which are known for their diverse chemical and biological properties.
Preparation Methods
The synthesis of 1-(2-(3,4-Dimethylphenoxy)ethyl)urea can be achieved through various methods. One common approach involves the nucleophilic addition of amines to potassium isocyanate in water without organic co-solvent . This method is environmentally friendly and efficient, providing high yields of the desired product. Industrial production methods often involve the reaction of isocyanates or carbamoyl chlorides with ammonia .
Chemical Reactions Analysis
1-(2-(3,4-Dimethylphenoxy)ethyl)urea undergoes several types of chemical reactions, including:
Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction can occur with various nucleophiles, such as halides or alkoxides, under appropriate conditions.
Scientific Research Applications
1-(2-(3,4-Dimethylphenoxy)ethyl)urea has a wide range of applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound has been studied for its potential antimicrobial properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent.
Industry: It is used in the production of various chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(2-(3,4-Dimethylphenoxy)ethyl)urea involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor of certain enzymes, affecting their activity and leading to various biological effects . The exact molecular targets and pathways involved are still under investigation.
Comparison with Similar Compounds
1-(2-(3,4-Dimethylphenoxy)ethyl)urea can be compared with other similar compounds, such as:
1-(2-(4-Nitrophenyl)ethyl)urea: Known for its antimicrobial activity.
1-(2-(4-Isobutylphenyl)ethyl)urea: Studied for its potential as a multitarget inhibitor of soluble epoxide hydrolase and cyclooxygenase.
Properties
Molecular Formula |
C11H16N2O2 |
---|---|
Molecular Weight |
208.26 g/mol |
IUPAC Name |
2-(3,4-dimethylphenoxy)ethylurea |
InChI |
InChI=1S/C11H16N2O2/c1-8-3-4-10(7-9(8)2)15-6-5-13-11(12)14/h3-4,7H,5-6H2,1-2H3,(H3,12,13,14) |
InChI Key |
SYAPLOHJEGJKQJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)OCCNC(=O)N)C |
Origin of Product |
United States |
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